Cas no 62322-73-0 (2-Propenal, 2-methyl-3-(2-nitrophenyl)-)

2-Propenal, 2-methyl-3-(2-nitrophenyl)- structure
62322-73-0 structure
Product name:2-Propenal, 2-methyl-3-(2-nitrophenyl)-
CAS No:62322-73-0
MF:C10H9NO3
MW:191.183362722397
CID:449332
PubChem ID:71387546

2-Propenal, 2-methyl-3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal, 2-methyl-3-(2-nitrophenyl)-
    • 2-methyl-3-(2-nitrophenyl)prop-2-enal
    • AKOS017884582
    • DTXSID70809663
    • SCHEMBL21878527
    • 62322-73-0
    • Inchi: InChI=1S/C10H9NO3/c1-8(7-12)6-9-4-2-3-5-10(9)11(13)14/h2-7H,1H3
    • InChI Key: QPCUDLYPORHVRX-UHFFFAOYSA-N
    • SMILES: CC(=CC1=CC=CC=C1[N+](=O)[O-])C=O

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 62.9Ų
  • XLogP3: 1.8

Experimental Properties

  • PSA: 60.21

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